![molecular formula C13H19NO3 B4728431 N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide](/img/structure/B4728431.png)
N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide
Overview
Description
N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide, also known as A-286501, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic benefits.
Mechanism of Action
The mechanism of action of N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide is not fully understood, but it is believed to work by modulating the activity of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in gene expression and cellular signaling. By inhibiting HDAC activity, this compound can alter the expression of genes involved in various cellular processes, leading to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer research, this compound has been shown to induce apoptosis and reduce cell proliferation by altering the expression of genes involved in these processes. In inflammation studies, this compound has been shown to inhibit the production of pro-inflammatory cytokines, leading to a reduction in inflammation. In neurodegenerative disease research, this compound has been shown to protect against neuronal damage and improve cognitive function by modulating certain signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide is its potential therapeutic benefits in various fields of research. It has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects, making it a promising candidate for further development. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research involving N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide. One potential direction is to further investigate its therapeutic potential in cancer research, particularly in combination with other drugs or therapies. Another direction is to explore its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways.
Scientific Research Applications
N-(2-hydroxyethyl)-2-(4-isopropylphenoxy)acetamide has been studied extensively for its potential therapeutic applications in various fields such as cancer research, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of tumor cells by inducing apoptosis and reducing cell proliferation. Inflammation studies have shown that this compound has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, this compound has been shown to protect against neuronal damage and improve cognitive function.
properties
IUPAC Name |
N-(2-hydroxyethyl)-2-(4-propan-2-ylphenoxy)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3/c1-10(2)11-3-5-12(6-4-11)17-9-13(16)14-7-8-15/h3-6,10,15H,7-9H2,1-2H3,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJTSARTVDGRBBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OCC(=O)NCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.